Cas no 142438-05-9 (2-Bromo-2-tolylacetone)
2-Bromo-2-tolylacetone structure
Product Name:2-Bromo-2-tolylacetone
CAS No:142438-05-9
MF:C10H11BrO
MW:227.097742319107
CID:2162081
PubChem ID:59104527
Update Time:2025-04-21
2-Bromo-2-tolylacetone Chemical and Physical Properties
Names and Identifiers
-
- 2-Bromo-2-tolylacetone
- 1-Bromo-1-(4-methylphenyl)propan-2-one
- SFA43805
- 830-186-6
- EN300-6497631
- 142438-05-9
-
- Inchi: 1S/C10H11BrO/c1-7-3-5-9(6-4-7)10(11)8(2)12/h3-6,10H,1-2H3
- InChI Key: WWFCFZPNZDOQNS-UHFFFAOYSA-N
- SMILES: BrC(C(C)=O)C1C=CC(C)=CC=1
Computed Properties
- Exact Mass: 225.99933Da
- Monoisotopic Mass: 225.99933Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 159
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 17.1Ų
2-Bromo-2-tolylacetone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A010009092-250mg |
1-Bromo-1-(4-methylphenyl)propan-2-one |
142438-05-9 | 97% | 250mg |
480.00 USD | 2021-07-06 | |
| Alichem | A010009092-500mg |
1-Bromo-1-(4-methylphenyl)propan-2-one |
142438-05-9 | 97% | 500mg |
831.30 USD | 2021-07-06 | |
| Alichem | A010009092-1g |
1-Bromo-1-(4-methylphenyl)propan-2-one |
142438-05-9 | 97% | 1g |
1,490.00 USD | 2021-07-06 | |
| Enamine | EN300-6497631-0.05g |
1-bromo-1-(4-methylphenyl)propan-2-one |
142438-05-9 | 95.0% | 0.05g |
$197.0 | 2025-03-14 | |
| Enamine | EN300-6497631-0.1g |
1-bromo-1-(4-methylphenyl)propan-2-one |
142438-05-9 | 95.0% | 0.1g |
$293.0 | 2025-03-14 | |
| Enamine | EN300-6497631-0.25g |
1-bromo-1-(4-methylphenyl)propan-2-one |
142438-05-9 | 95.0% | 0.25g |
$418.0 | 2025-03-14 | |
| Enamine | EN300-6497631-0.5g |
1-bromo-1-(4-methylphenyl)propan-2-one |
142438-05-9 | 95.0% | 0.5g |
$656.0 | 2025-03-14 | |
| Enamine | EN300-6497631-1.0g |
1-bromo-1-(4-methylphenyl)propan-2-one |
142438-05-9 | 95.0% | 1.0g |
$842.0 | 2025-03-14 | |
| Enamine | EN300-6497631-2.5g |
1-bromo-1-(4-methylphenyl)propan-2-one |
142438-05-9 | 95.0% | 2.5g |
$1650.0 | 2025-03-14 | |
| Enamine | EN300-6497631-5.0g |
1-bromo-1-(4-methylphenyl)propan-2-one |
142438-05-9 | 95.0% | 5.0g |
$2443.0 | 2025-03-14 |
2-Bromo-2-tolylacetone Related Literature
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
3. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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